Cas no 95970-19-7 (1,2,4-tribromo-3-methoxybenzene)

• Product Name: 1,2,4-tribromo-3-methoxybenzene
• CAS No: 95970-19-7
• MF: C₇H₅Br₃O
• MW: 344.825999975204
• CID: 1988462
• PubChem ID: 13399558
• Update Time: 2025-04-24

1,2,4-tribromo-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-tribromo-3-methoxybenzene
• benzene, 1,2,4-tribromo-3-methoxy-
• methyl 2,3,6-tribromophenyl ether
• LogP
• 95970-19-7
• DTXCID00490164
• 2,3,6-tribromoanisole
• SCHEMBL6423974
• DTXSID70539377

• Inchi： 1S/C7H5Br3O/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： XZYCSFIRWAPGJV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1OC)Br)Br

Computed Properties

• Exact Mass: 343.78700Da
• Monoisotopic Mass: 341.78905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.128
• Boiling Point: 301.6°C at 760 mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.607

Additional information on 1,2,4-tribromo-3-methoxybenzene

1,2,4-Tribromo-3-methoxybenzene: A Comprehensive Overview

1,2,4-Tribromo-3-methoxybenzene, also known by its CAS registry number 95970-19-7, is a unique aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule features three bromine atoms at positions 1, 2, and 4 on a benzene ring, with a methoxy group (-OCH3) located at position 3. Its structure renders it highly interesting for both academic research and potential industrial applications.

The compound's intricate arrangement of substituents makes it a subject of study in various areas, including aromatic substitution patterns and bioisosteric replacements. Researchers have explored its stability under different reaction conditions, its reactivity with various electrophiles, and its potential as a template for the synthesis of more complex molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of novel bioactive compounds with potential therapeutic applications.

In recent years, advancements in computational chemistry and molecular modeling have allowed scientists to gain deeper insights into the electronic properties of 1,2,4-tribromo-3-methoxybenzene. Quantum mechanical calculations have revealed how the methoxy group influences the electron density distribution across the benzene ring, while the bromine atoms contribute to steric hindrance and electronic effects. These findings are crucial for understanding the compound's reactivity and its behavior in various chemical environments.

Beyond its chemical properties, 1,2,4-tribromo-3-methoxybenzene has shown promise in biomedical research. Studies have explored its potential as a scaffold for the development of drugs targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key neurotransmitter systems, including dopamine and serotonin, has made it a subject of interest in neuropharmacology.

Recent research has also delved into the environmental implications of 1,2,4-tribromo-3-methoxybenzene. Its stability and persistence in the environment have been studied, with particular focus on its potential as a pollutant and its effects on biotic and abiotic systems. Understanding these environmental dynamics is essential for assessing the compound's long-term impact and ensuring responsible usage in industrial applications.

In summary, 1,2,4-tribromo-3-methoxybenzene (CAS NO: 95970-19-7) stands at the intersection of organic chemistry, pharmacology, and environmental science. Its unique structure, combined with its diverse reactivity and potential applications, positions it as a valuable tool for researchers seeking to advance our understanding of aromatic systems and develop novel therapeutic agents.